Cas no 27156-03-2 (Ethene,dichlorodifluoro-)
Ethene,dichlorodifluoro- structure
Product Name:Ethene,dichlorodifluoro-
CAS No:27156-03-2
MF:C2Cl2F2
MW:132.924205780029
CID:260700
PubChem ID:3032334
Update Time:2025-04-19
Ethene,dichlorodifluoro- Chemical and Physical Properties
Names and Identifiers
-
- Ethene,dichlorodifluoro-
- 1,2-DICHLORO-1,2-DIFLUOROETHYLENE
- 1,2-Difluoro-1,2-dichloroethylene
- Dichlorodifluoroethylene
- Ethylene,dichlorodifluoro- (7CI)
- AKOS006223223
- DTXSID9073206
- EINECS 209-956-5
- SCHEMBL33102
- trans-1,2-dichloro-1,2-difluoro-ethene
- MFCD00039332
- A854506
- 381-71-5
- A832528
- 598-88-9
- Ethylene, 1,2-dichloro-1,2-difluoro-
- Ethene, dichlorodifluoro-
- 1,2-dichlorodifluoroethylene
- 311-81-9
- (E)-1,2-dichloro-1,2-difluoroethene
- NS00043340
- SCHEMBL33103
- (E)-1, 2-dichloro-1, 2-difluoroethene
- Ethene, 1,2-dichloro-1,2-difluoro-
- 27156-03-2
- Q-102558
-
- Inchi: 1S/C2Cl2F2/c3-1(5)2(4)6/b2-1+
- InChI Key: UPVJEODAZWTJKZ-OWOJBTEDSA-N
- SMILES: Cl/C(=C(\F)/Cl)/F
Computed Properties
- Exact Mass: 131.9346
- Monoisotopic Mass: 131.9345117g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 67.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.4950
- Melting Point: -130.5°C
- Boiling Point: 19.03°C (estimate)
- Refractive Index: 1.3777
- PSA: 0
Ethene,dichlorodifluoro- Security Information
- Hazardous Material transportation number:UN 2810
- HazardClass:6.1(a)
- PackingGroup:II
- Packing Group:II
- Hazard Level:6.1(a)
Ethene,dichlorodifluoro- Related Literature
-
1. Carbene chemistry. Part VII. The preparation and pyrolysis of 2-chloro-1,1-difluoroethyl-, 1-chloro-1,2,2-trifluoroethyl-, and 1,2-dichloro-1,2-difluoroethyl-trichlorosilanesWilliam I. Bevan,Robert N. Haszeldine,John Middleton,Anthony E. Tipping J. Chem. Soc. Dalton Trans. 1975 620
-
2. Mechanism of the addition of fluoro-olefins to iridium(I) and platinum(0) complexesJ. Ashley-Smith,M. Green,D. C. Wood J. Chem. Soc. A 1970 1847
-
3. Reactions of low-valent metal complexes with fluorocarbons. Part VII. Bis(triphenylphosphine)(π-ethylene)nickel and tetrakis(methyldiphenylphosphine)nickelJ. Ashley-Smith,M. Green,F. G. A. Stone J. Chem. Soc. A 1969 3019
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4. Reactions of low-valent metal complexes with fluorocarbons. Part XVII. Tertiary arsine–nickel complexesJane Browning,M. Green,F. G. A. Stone J. Chem. Soc. A 1971 453
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5. Reactions of low-valent metal complexes with fluorocarbons. Part XI. Chlorocarbonylbis(methyldiphenylphosphine)iridium and chlorodinitrogenbis(triphenylphosphine)iridiumBeverley Clarke,M. Green,F. G. A. Stone J. Chem. Soc. A 1970 951
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